Cas no 1804094-10-7 (2-Bromo-6-(1-chloro-2-oxopropyl)mandelic acid)

• Product Name: 2-Bromo-6-(1-chloro-2-oxopropyl)mandelic acid
• CAS No: 1804094-10-7
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4941900
• Update Time: 2025-10-28

2-Bromo-6-(1-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(1-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H10BrClO4/c1-5(14)9(13)6-3-2-4-7(12)8(6)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： DIGQOQZVCFODSL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(C)=O)Cl)=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 2-Bromo-6-(1-chloro-2-oxopropyl)mandelic acid

2-Bromo-6-(1-chloro-2-oxopropyl)mandelic Acid (CAS No. 1804094-10-7): A Comprehensive Overview

The compound 2-Bromo-6-(1-chloro-2-oxopropyl)mandelic Acid, identified by the CAS registry number 1804094-10-7, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of substituted mandelic acids, which are derivatives of alpha-hydroxy carboxylic acids. The presence of bromine and chlorine substituents, along with the ketone group, imparts unique chemical properties that make it a valuable molecule in research and development.

Mandelic acid, the parent compound, is a naturally occurring alpha-hydroxy acid (AHA) found in various fruits and plants. It has been widely studied for its role in skincare, particularly in the treatment of hyperpigmentation and as a mild exfoliant. However, the introduction of halogen substituents, such as bromine and chlorine, significantly alters its chemical behavior. The bromine at position 2 and the chlorine at position 6 of the mandelic acid backbone create a molecule with enhanced reactivity and selectivity, making it a promising candidate for advanced chemical synthesis.

The synthesis of 2-Bromo-6-(1-chloro-2-oxopropyl)mandelic Acid involves a series of carefully controlled reactions, including halogenation and alkylation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of this compound, ensuring high purity and yield. The use of modern catalytic systems and green chemistry principles has further enhanced the sustainability of its manufacturing process.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The combination of bromine and chlorine substituents introduces electronic effects that can influence molecular interactions with biological targets. For instance, studies have shown that such halogenated compounds can exhibit selective binding to certain enzymes or receptors, potentially leading to novel therapeutic agents. Recent research has explored its role as a precursor in the synthesis of bioactive molecules targeting neurological disorders.

In addition to its pharmacological applications, 2-Bromo-6-(1-chloro-2-oxopropyl)mandelic Acid has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers or metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and sensing technologies. Recent experiments have demonstrated its effectiveness as a ligand in constructing MOFs with high surface area and tunable pore sizes.

The environmental impact of this compound is another critical area of study. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of CAS No. 1804094-10-7 becomes essential. Preliminary studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in natural environments.

From an analytical perspective, the characterization of 2-Bromo-6-(1-chloro-2 oxopropyl)mandelic Acid has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring quality control during production and research.

In conclusion, 2-Bromo-6-(1-chloro - 2 oxopropyl)mandelic Acid (CAS No. 1804094 - 10 -7) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key molecule for future innovations in medicine, materials science, and environmental technology.